Cas no 59847-19-7 (Hexanoic acid, 6-(diphenylphosphino)-)

Hexanoic acid, 6-(diphenylphosphino)- structure
59847-19-7 structure
Product Name:Hexanoic acid, 6-(diphenylphosphino)-
CAS No:59847-19-7
MF:C18H21O2P
MW:300.331906080246
CID:337135
PubChem ID:20679686
Update Time:2025-04-19

Hexanoic acid, 6-(diphenylphosphino)- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 6-(diphenylphosphino)-
    • 6-diphenylphosphanylhexanoic acid
    • 59847-19-7
    • 6-(Diphenylphosphino)hexanoic acid
    • DTXSID90609364
    • 6-(DIPHENYLPHOSPHANYL)HEXANOIC ACID
    • Inchi: 1S/C18H21O2P/c19-18(20)14-8-3-9-15-21(16-10-4-1-5-11-16)17-12-6-2-7-13-17/h1-2,4-7,10-13H,3,8-9,14-15H2,(H,19,20)
    • InChI Key: DCNCQTXEEAAZBS-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCC(=O)O

Computed Properties

  • Exact Mass: 300.12803
  • Monoisotopic Mass: 300.12791691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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